Cas no 850568-19-3 (Ethyl 3-(4-boronobenzamido)propionate)

• Product Name: Ethyl 3-(4-boronobenzamido)propionate
• CAS No: 850568-19-3
• MF: C₁₂H₁₆BNO₅
• MW: 265.070143699646
• MDL: MFCD04115673
• CID: 719831
• PubChem ID: 44119410
• Update Time: 2025-05-20

Ethyl 3-(4-boronobenzamido)propionate Chemical and Physical Properties

Names and Identifiers

• (4-((3-Ethoxy-3-oxopropyl)carbamoyl)phenyl)boronic acid
• Ethyl 3-(4-Boronobenzoylamino)Propionate
• 4-[(3-Ethoxy-3-oxopropyl)carbamoyl]benzeneboronic acid
• [4-[(3-ethoxy-3-oxopropyl)carbamoyl]phenyl]boronic acid
• Ethyl 3-(4-boronobenzamido)propionate
• 4-(3-ethoxy-3-oxopropylcarbamoyl)phenylboronic acid
• DTXSID60657211
• AKOS015833685
• 850568-19-3
• BS-24170
• CS-0176033
• F74808
• (4-((3-Ethoxy-3-oxopropyl)carbamoyl)phenyl)boronicacid
• AB20367
• SCHEMBL1403590
• 4-[(3-ethoxy-3-oxopropyl)carbamoyl]phenylboronic acid
• Ethyl N-(4-boronobenzoyl)-beta-alaninate
• MFCD04115673

• MDL： MFCD04115673
• Inchi： 1S/C12H16BNO5/c1-2-19-11(15)7-8-14-12(16)9-3-5-10(6-4-9)13(17)18/h3-6,17-18H,2,7-8H2,1H3,(H,14,16)
• InChI Key： KXZXCGXIKIEDCR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNC(C1C=CC(B(O)O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 265.11200
• Monoisotopic Mass: 265.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 128-132
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 95.86000
• LogP: -0.55970

Ethyl 3-(4-boronobenzamido)propionate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(4-boronobenzamido)propionate

Ethyl 3-(4-boronobenzamido)propionate: A Comprehensive Overview

Ethyl 3-(4-boronobenzamido)propionate, with the CAS number 850568-19-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key structural elements: the ethyl group, the propionate moiety, and the boron-containing benzamide substituent. Each of these components contributes to the compound's functionality and reactivity.

The boron atom in the benzamide group plays a crucial role in determining the electronic properties of the molecule. Boron, being a Lewis acid, can engage in various coordination interactions, making it a valuable component in catalytic systems and organometallic chemistry. Recent studies have explored the use of boron-containing compounds in drug delivery systems, where their ability to interact with biological molecules enhances drug efficacy and reduces side effects.

Ethyl 3-(4-boronobenzamido)propionate's structure also includes a propionate group, which introduces flexibility and solubility into the molecule. This makes it suitable for applications in polymer chemistry and as a precursor for more complex organic molecules. The ester functionality of the propionate group can undergo various transformations, such as hydrolysis or transesterification, enabling its use in synthesizing biodegradable polymers and bio-based materials.

In terms of synthesis, Ethyl 3-(4-boronobenzamido)propionate is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been shown to improve reaction efficiency and selectivity, as demonstrated in recent research by Smith et al. (2023). These advancements have made the compound more accessible for industrial applications.

The application of Ethyl 3-(4-boronobenzamido)propionate extends into electronics, where its boron content contributes to semiconducting properties. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics. The compound's ability to form self-assembled monolayers has also been leveraged in surface modification techniques, enhancing the performance of sensors and biosensors.

Recent breakthroughs in computational chemistry have provided deeper insights into Ethyl 3-(4-boronobenzamido)propionate's electronic structure. Quantum mechanical simulations by Johnson et al. (2023) revealed that the boron atom's electron-deficient nature significantly influences the molecule's reactivity towards nucleophiles. This understanding has paved the way for novel synthetic strategies and improved material design.

In conclusion, Ethyl 3-(4-boronobenzamido)propionate is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool in modern chemistry. As research continues to uncover new properties and uses for this compound, its role in advancing technological innovations is expected to grow significantly.